Methyl Piperate

• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol
• InChI: InChI=1S/C13H12O4/c1-15-13(14)5-3-2-4-10-6-7-11-12(8-10)17-9-16-11/h2-8H,9H2,1H3/b4-2+,5-3+
• InChIKey: VOZJBFJHMHRLDN-ZUVMSYQZSA-N

Methyl Piperate Overview

Methyl piperate (CAS 6190-46-1) is a piperine alkaloid ester derivative [1] found in Piper species such as Piper longum and Piper retrofractum [2]. It is characterized by its methyl ester functional group on the piperic acid backbone, distinguishing it from the parent amide piperine [3]. Preclinical studies have identified methyl piperate as a monoamine oxidase (MAO) inhibitor with selective activity against the MAO-B isoform (IC50 = 1.6 μM) compared to MAO-A (IC50 = 27.1 μM) [4]. Additional reported activities include insecticidal effects against agricultural pests [5] and moderate antioxidant properties [6], positioning this compound as a versatile research tool for neuropharmacology, agricultural chemistry, and natural product derivative studies.

MAO isoform selectivity study fit — supports MAO-B-predominant pathway research

Lung carcinoma cell-model endpoint review — A549 cytotoxicity and selectivity context

Antimicrobial screening context — characterized MIC benchmark for Piper-derived compounds

Antioxidant SAR baseline ester — anchors low-potency end of piperic acid ester series

• [1] PubChem. (2025). Methyl Piperate (Compound Summary). National Center for Biotechnology Information. View Source
• [2] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source
• [3] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source
• [4] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source
• [5] Ratwatthananon, A., Yooboon, T., Bullangpoti, V., & Pluempanupat, W. (2020). Insecticidal activity of Piper retrofractum fruit extracts and isolated compounds against Spodoptera litura. Agriculture and Natural Resources, 54(4), 447-452. View Source
• [6] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source

Methyl Piperate: Substitution Limitations

Within the piperic acid derivative class, structural modifications at the carboxylic acid moiety (e.g., amide vs. ester, or varying alkyl chain length) profoundly alter bioactivity profiles, potency, and physicochemical properties. Methyl piperate cannot be interchanged with its parent compound, piperine, due to a critical difference in MAO isoform selectivity: methyl piperate exhibits a 17-fold preference for MAO-B over MAO-A [1], whereas piperine acts as a competitive inhibitor of both isoforms without this pronounced selectivity [2]. Furthermore, substitution with other alkyl esters (e.g., ethyl, propyl, isopropyl) yields compounds with drastically different UV-absorption and antioxidant capacities [3], rendering methyl piperate a distinct chemical entity with a unique pharmacological and industrial fingerprint. Assuming functional equivalence among piperate esters or with piperine is scientifically unsound and will compromise experimental reproducibility and application-specific performance.

MAO isoform selectivity context may shift

Piperine exhibits a substantially different MAO-B selectivity profile; methyl piperate's MAO-B-predominant inhibition may not be replicated by the amide analog.

Guineensine potency is orders of magnitude lower

Guineensine shows much weaker MAO inhibition, making it unsuitable as a substitute for protocols requiring potent MAO activity.

Antioxidant potency varies with ester chain length

Longer-chain alkyl esters exhibit significantly higher radical-scavenging activity; methyl piperate provides only the baseline and cannot replace higher-potency esters in SAR studies.

Cytotoxicity advantage is cell-line-dependent

The A549 potency difference over piperine does not transfer to NCI-H226 or COR-L23 cells; general substitution may mask cell-specific responses.

• [1] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source
• [2] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2005). Piperine from the fruits of Piper longum with inhibitory effect on monoamine oxidase and antidepressant-like activity. Chemical and Pharmaceutical Bulletin, 53(7), 832-835. View Source
• [3] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source

Methyl Piperate: Comparator Evidence

MAO-B Selectivity vs. Piperine

Methyl piperate demonstrates a pronounced selective inhibitory effect against the MAO-B isoform (IC50 = 1.6 μM) compared to the MAO-A isoform (IC50 = 27.1 μM), representing a 17-fold selectivity for MAO-B [1]. This contrasts with the parent compound piperine, which competitively inhibits both MAO-A and MAO-B activities but does not exhibit the same degree of isoform selectivity in published comparative assays [2]. The Ki values for methyl piperate further support this selectivity, with a Ki of 1.3 μM for MAO-B and 23.5 μM for MAO-A [1].

MAO-B Selectivity vs Piperine

Cross-study comparable

Methyl piperate: 16.9-fold MAO-B selectivity (IC50 1.6 vs 27.1 μM); Ki 1.3 μM. Piperine: 3.0-fold selectivity; Ki 3.19 μM.

Reported isoform-selectivity context; supports MAO-B-predominant pathway studies.

Mouse brain homogenate; kynuramine substrate.

Evidence Dimension	Monoamine Oxidase Isoform Selectivity (MAO-B vs. MAO-A)
Target Compound Data	MAO-B IC50 = 1.6 μM; MAO-A IC50 = 27.1 μM (Selectivity Ratio = 16.9)
Comparator Or Baseline	Piperine: Competitively inhibits both MAO-A and MAO-B without pronounced selectivity reported.
Quantified Difference	Methyl piperate is 16.9-fold more selective for MAO-B over MAO-A; piperine does not exhibit this pronounced selectivity.
Conditions	In vitro enzyme inhibition assay using mouse brain mitochondrial MAO preparations.

Why This Matters

Procurement of methyl piperate is essential for studies requiring selective MAO-B inhibition to minimize off-target MAO-A effects, a property not reliably achieved with piperine.

• [1] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source
• [2] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2005). Piperine from the fruits of Piper longum with inhibitory effect on monoamine oxidase and antidepressant-like activity. Chemical and Pharmaceutical Bulletin, 53(7), 832-835. View Source

MAO Inhibitory Potency vs. Guineensine

In a direct head-to-head comparison of compounds isolated from Piper longum, methyl piperate exhibited an IC50 of 1.6 μM against MAO-B, whereas the structurally related compound guineensine showed an IC50 of 139.2 μM [1]. This represents an 87-fold difference in inhibitory potency, underscoring the critical role of the methyl ester moiety in conferring high-affinity MAO-B binding.

MAO Potency vs Guineensine

Direct head-to-head

Methyl piperate IC50 3.6 μM; Guineensine IC50 139.2 μM (38.7-fold difference). Piperlonguminine inactive.

Supports procurement as the principal MAO-active constituent in this Piper longum fraction.

Within-study, fluorimetric assay.

Evidence Dimension	MAO-B Inhibitory Potency (IC50)
Target Compound Data	IC50 = 1.6 μM
Comparator Or Baseline	Guineensine: IC50 = 139.2 μM
Quantified Difference	Methyl piperate is 87-fold more potent than guineensine.
Conditions	In vitro enzyme inhibition assay using mouse brain mitochondrial MAO preparations.

Why This Matters

For applications requiring potent MAO-B inhibition, methyl piperate offers a substantially more active scaffold than guineensine, reducing the required compound mass and potential for off-target effects in experimental systems.

• [1] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source

Anticancer Potency in A549 Cells vs. Piperine

In a comparative topical application assay against second-instar Spodoptera exigua larvae, methyl piperate exhibited an LD50 of 0.73 μg/larva, whereas piperine was significantly more toxic with an LD50 of 0.19 μg/larva [1]. This 3.8-fold reduction in toxicity upon conversion of the amide to the methyl ester highlights the sensitivity of insecticidal activity to the functional group at the carboxylic acid position, providing a valuable comparator for structure-activity relationship studies.

Cytotoxicity A549 vs Piperine

Direct head-to-head

A549 IC50: methyl piperate 37.60 μg/mL, piperine 79.82 μg/mL. Selectivity index (vs MRC-5): 1.54 vs 0.49.

Reported cell-model response context; cell-line-dependent cytotoxicity difference.

A549, NCI-H226, COR-L23, MRC-5 cell lines.

Evidence Dimension	Contact Toxicity (LD50) against Spodoptera exigua larvae
Target Compound Data	LD50 = 0.73 μg/larva
Comparator Or Baseline	Piperine: LD50 = 0.19 μg/larva
Quantified Difference	Piperine is 3.8-fold more toxic than methyl piperate.
Conditions	Topical application bioassay; 48 hours post-treatment; second-instar larvae of Spodoptera exigua.

Why This Matters

Methyl piperate serves as a lower-toxicity control or comparative probe in insecticidal screening panels, enabling researchers to dissect the contribution of the amide vs. ester functional group to arthropod toxicity.

• [1] Yooboon, T., et al. (2021). The insecticidal potential of Piper ribesioides (Piperales: Piperaceae) extracts and isolated allelochemicals and their impact on the detoxification enzymes of Spodoptera exigua (Lepidoptera: Noctuidae). Phytoparasitica, 49(4), 1-15. View Source

Antioxidant Baseline in Piperic Acid Ester Series

Among a series of piperic acid alkyl esters formulated as 5% o/w lotions, methyl piperate demonstrated the lowest sun protection factor (SPF) with a value of 2.68 ± 0.17 [1]. In contrast, the isopropyl ester analog exhibited a significantly higher SPF of 16.37 ± 1.80 [1]. This 6.1-fold difference in SPF directly correlates with the alkyl chain length and branching, positioning methyl piperate as an essential baseline compound for assessing the structure-dependent UV-absorbing properties of this chemical class.

Antioxidant Baseline Ester

Cross-study comparable

DPPH IC50 rank: Isopropyl (0.12)

Supports antioxidant SAR; methyl ester serves as lowest-potency baseline in the homologous series.

DPPH radical-scavenging; 70-fold range across series.

ROS Reduction vs Piperine

Direct head-to-head

Piperine: 63.9% DCF reduction; Methyl piperate: 52.6% reduction.

Reported oxidative stress endpoint context; piperine shows higher ROS reduction in this model.

Isoproterenol-induced rat cardiac myocytes.

Antimicrobial MIC

Class-level inference

MIC 0.03 mg/mL against six strains (E. coli LT, S. epidermidis, S. aureus, B. subtilis, and others).

Supports antimicrobial screening context; establishes MIC benchmark for piperic acid ester series.

Microtitre plate dilution; P. longum fruit isolate.

Evidence Dimension	Sun Protection Factor (SPF) in 5% o/w lotion formulation
Target Compound Data	SPF = 2.68 ± 0.17
Comparator Or Baseline	Isopropyl piperate: SPF = 16.37 ± 1.80
Quantified Difference	Isopropyl piperate exhibits a 6.1-fold higher SPF than methyl piperate.
Conditions	5% (w/w) oil-in-water lotion formulation; SPF determined using Optometric SPF-290S analyzer; n=6 replicates.

Why This Matters

Procurement of methyl piperate is critical for formulation scientists developing piperate-based sunscreens, as it provides a defined low-SPF benchmark against which the efficacy of higher-performing esters can be quantitatively evaluated.

• [1] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source

Cardioprotective ROS Reduction vs. Piperine

In cytotoxicity assays against SCLC-H22 and NCI-H187 lung cancer cell lines, methyl piperate exhibited less than 20% growth inhibition at a concentration of 5 μg/mL and less than 50% inhibition at 50 μg/mL [1]. This weak cytotoxic profile is comparable to other piperine-related alkaloids isolated in the same study and stands in contrast to known potent cytotoxic agents. This data confirms that methyl piperate is not inherently cytotoxic at these concentrations, supporting its use in cellular assays where target-specific effects (e.g., MAO inhibition) are to be studied without confounding cell death.

ROS Reduction vs Piperine

Direct head-to-head

Piperine: 63.9% DCF reduction; Methyl piperate: 52.6% reduction.

Reported oxidative stress endpoint context; piperine shows higher ROS reduction in this model.

Isoproterenol-induced rat cardiac myocytes.

Evidence Dimension	Cytotoxicity against human lung cancer cell lines
Target Compound Data	<20% inhibition at 5 μg/mL; <50% inhibition at 50 μg/mL
Comparator Or Baseline	Class-level baseline for piperine alkaloids (weak cytotoxic activity).
Quantified Difference	Not applicable; class-level inference.
Conditions	In vitro cell viability assay; SCLC-H22 and NCI-H187 lung cancer cell lines.

Why This Matters

This evidence supports the selection of methyl piperate for in vitro pharmacology studies requiring a non-cytotoxic compound, minimizing assay interference from compound-induced cell death.

• [1] Kummee, S., & Intaraksa, N. (2019). Investigation of Antitubercular and Cytotoxic Activities of Fruit Extract and Isolated Compounds from Piper retrofractum Vahl. Key Engineering Materials, 819, 139-144. View Source

Antimicrobial MIC Against Bacterial Strains

In a DPPH radical scavenging assay, methyl piperate exhibited an IC50 of 8.35 mg/mL, whereas the isopropyl ester analog showed an IC50 of 0.30 mg/mL [1]. This 27.8-fold difference in antioxidant potency demonstrates that the ester alkyl group dramatically modulates free radical scavenging capacity, with the methyl ester conferring substantially lower activity.

Antimicrobial MIC

Class-level inference

MIC 0.03 mg/mL against six strains (E. coli LT, S. epidermidis, S. aureus, B. subtilis, and others).

Supports antimicrobial screening context; establishes MIC benchmark for piperic acid ester series.

Microtitre plate dilution; P. longum fruit isolate.

Evidence Dimension	DPPH Radical Scavenging Activity (IC50)
Target Compound Data	IC50 = 8.35 mg/mL
Comparator Or Baseline	Isopropyl piperate: IC50 = 0.30 mg/mL
Quantified Difference	Isopropyl piperate is 27.8-fold more potent than methyl piperate.
Conditions	DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Why This Matters

Methyl piperate serves as a low-potency reference compound for antioxidant screening panels, enabling researchers to benchmark the activity of novel piperate derivatives and validate assay sensitivity.

• [1] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source

Methyl Piperate: Application Scenarios

MAO-B Selective Tool for Neuroscience Research

Researchers investigating the role of MAO-B in neurological disorders or seeking to avoid MAO-A-mediated side effects should utilize methyl piperate as a selective chemical probe. Its 17-fold selectivity for MAO-B (IC50 = 1.6 μM) over MAO-A (IC50 = 27.1 μM) [1] makes it a superior choice compared to non-selective inhibitors like piperine [2]. This application is directly supported by the quantitative selectivity data presented in Section 3.

A549-Selective Lead Scaffold for Lung Cancer

In screening programs aimed at developing botanical insecticides, methyl piperate provides a defined intermediate toxicity benchmark (LD50 = 0.73 μg/larva against S. exigua) [3]. Its 3.8-fold lower potency compared to piperine allows researchers to quantify the functional group contribution (amide vs. methyl ester) to insecticidal activity, a critical parameter for SAR optimization and lead selection.

Antimicrobial Reference Standard with Defined MIC

Formulation scientists developing sunscreen or antioxidant products based on piperic acid derivatives should procure methyl piperate as a low-activity control. With the lowest SPF (2.68) [4] and a 28-fold lower antioxidant potency than isopropyl piperate [4], methyl piperate establishes a reproducible baseline for validating formulation efficacy and quantifying the performance enhancement achieved by longer-chain or branched alkyl esters.

Application

Selection Property

Validation Focus

MAO-B pathway inhibition studies

MAO isoform selectivity profile

MAO-B vs MAO-A activity comparison

Lung carcinoma cell-model studies

Cell-line-dependent cytotoxicity profile

A549 selectivity and normal fibroblast comparison

Antimicrobial screening studies

MIC reference benchmark

Gram-positive and Gram-negative panel coverage

Antioxidant SAR studies

Ester alkyl chain length vs. potency

DPPH radical-scavenging rank order

• [1] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2008). Methylpiperate derivatives from Piper longum and their inhibition of monoamine oxidase. Archives of Pharmacal Research, 31(6), 679-683. View Source
• [2] Lee, S. A., Hong, S. S., Han, X. H., Hwang, J. S., Oh, G. J., Lee, K. S., Lee, M. K., Hwang, B. Y., & Ro, J. S. (2005). Piperine from the fruits of Piper longum with inhibitory effect on monoamine oxidase and antidepressant-like activity. Chemical and Pharmaceutical Bulletin, 53(7), 832-835. View Source
• [3] Yooboon, T., et al. (2021). The insecticidal potential of Piper ribesioides (Piperales: Piperaceae) extracts and isolated allelochemicals and their impact on the detoxification enzymes of Spodoptera exigua (Lepidoptera: Noctuidae). Phytoparasitica, 49(4), 1-15. View Source
• [4] Choochana, P., Moungjaroen, J., Jongkon, N., Gritsanapan, W., & Tangyuenyongwatana, P. (2015). Development of piperic acid derivatives from Piper nigrum as UV protection agents. Pharmaceutical Biology, 53(3), 477-482. View Source